Cas no 1379313-25-3 (2-(3-chloro-5-fluorophenyl)pentan-2-ol)

• Product Name: 2-(3-chloro-5-fluorophenyl)pentan-2-ol
• CAS No: 1379313-25-3
• MF: C₁₁H₁₄ClFO
• MW: 216.679666042328
• MDL: MFCD20528602
• CID: 5179567
• Update Time: 2026-03-05

2-(3-chloro-5-fluorophenyl)pentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-5-fluorophenyl)pentan-2-ol

• MDL： MFCD20528602
• Inchi： 1S/C11H14ClFO/c1-3-4-11(2,14)8-5-9(12)7-10(13)6-8/h5-7,14H,3-4H2,1-2H3
• InChI Key： NZPCSFPVXJVLND-UHFFFAOYSA-N
• SMILES： CC(C1=CC(F)=CC(Cl)=C1)(O)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(3-chloro-5-fluorophenyl)pentan-2-ol

Comprehensive Overview of 2-(3-chloro-5-fluorophenyl)pentan-2-ol (CAS No. 1379313-25-3): Properties, Applications, and Industry Insights

In the ever-evolving landscape of specialty chemicals, 2-(3-chloro-5-fluorophenyl)pentan-2-ol (CAS 1379313-25-3) has emerged as a compound of significant interest across pharmaceutical and agrochemical research. This halogenated phenyl derivative combines structural features that enable unique reactivity patterns, making it valuable for intermediate synthesis in drug discovery pipelines. With molecular formula C₁₁H₁₄ClFO and a molecular weight of 216.68 g/mol, its chiral center at the pentanol moiety opens avenues for stereoselective applications—a hot topic in green chemistry discussions.

The compound’s thermal stability (decomposing above 230°C) and moderate solubility in polar aprotic solvents align with industry demands for high-performance intermediates. Recent patent analyses reveal its utility in constructing biologically active scaffolds, particularly in kinase inhibitor development—a trending focus area due to rising investments in targeted cancer therapies. Researchers frequently search for "fluorophenyl building blocks" or "chloro-fluoro aromatic alcohols," reflecting growing demand for such structurally nuanced compounds.

From an environmental sustainability perspective—a dominant theme in 2024 chemical discourse—the compound’s low bioaccumulation potential (predicted LogP ~2.8) positions it favorably compared to legacy halogenated compounds. Analytical techniques like HPLC-MS and NMR spectroscopy (characteristic δ_H 7.2-7.4 ppm for aromatic protons) are commonly employed for quality verification, addressing another frequent query: "how to analyze fluorinated phenyl derivatives."

In material science applications, the bulky tert-alcohol group demonstrates unexpected utility as a hydrogen-bond donor in supramolecular chemistry—an area gaining traction with the AI-driven materials discovery trend. The compound’s crystallinity (confirmed by XRD studies) makes it suitable for co-crystal engineering, answering frequent searches about "halogen-bonding in crystal design."

Regulatory-wise, the substance falls under REACH compliance with no current GHS hazard classification, though proper laboratory handling protocols remain essential. This safety profile contributes to its adoption in high-throughput screening platforms, where researchers increasingly seek "structurally diverse safe intermediates."

The synthesis typically involves Grignard addition to 3-chloro-5-fluorobenzophenone derivatives—a process optimized for atom economy in recent literature. Such methodological improvements resonate with the circular chemistry movement, addressing searches like "sustainable synthesis of fluorinated alcohols."

Market analysts note rising procurement of 1379313-25-3 by CDMOs (Contract Development and Manufacturing Organizations), particularly in Asia-Pacific regions specializing in custom fluorination. This aligns with the broader "pharmaceutical outsourcing" trend, where specificity in halogenated intermediates drives supplier selection.

Future prospects include potential in PET radiotracer development (leveraging the fluorine-19 nucleus) and ionic liquid formulations—both being hot topics in 2024 chemical innovation forums. The compound’s versatility ensures its relevance as research into multifunctional aromatic systems intensifies.